Cas no 102072-81-1 (7-Hydroxy-5,8-dioxo-5,8-dihydroisoquinoline-6-carbonitrile)

• Product Name: 7-Hydroxy-5,8-dioxo-5,8-dihydroisoquinoline-6-carbonitrile
• CAS No: 102072-81-1
• MF: C₁₀H₄N₂O₃
• MW: 200.150362014771
• CID: 226328
• PubChem ID: 149158
• Update Time: 2025-10-28

7-Hydroxy-5,8-dioxo-5,8-dihydroisoquinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy-5,8-dioxo-5,8-dihydroisoquinoline-6-carbonitrile
• 5-hydroxy-7,8-dioxoisoquinoline-6-carbonitrile
• DTXSID90907074
• 102072-81-1
• 6-Isoquinolinecarbonitrile, 5,8-dihydro-7-hydroxy-5,8-dioxo-
• 5-hydroxy-7,8-dioxo-7,8-dihydroisoquinoline-6-carbonitrile
• 5,8-Dihydro-7-hydroxy-5,8-dioxo-6-isoquinolinecarbonitrile

• Inchi： 1S/C10H4N2O3/c11-3-6-8(13)5-1-2-12-4-7(5)10(15)9(6)14/h1-2,4,13H
• InChI Key： ZPHJVKARMANJIT-UHFFFAOYSA-N
• SMILES： OC1=C(C#N)C(C(C2C=NC=CC=21)=O)=O

Computed Properties

• Exact Mass: 200.02222
• Monoisotopic Mass: 200.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 91Ų

Experimental Properties

• PSA: 91.05

Additional information on 7-Hydroxy-5,8-dioxo-5,8-dihydroisoquinoline-6-carbonitrile

7-Hydroxy-5,8-Dioxo-5,8-Dihydroisoquinoline-6-Carbonitrile: A Comprehensive Overview

7-Hydroxy-5,8-Dioxo-5,8-Dihydroisoquinoline-6-Carbonitrile (CAS No. 102072-81-1) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and structural versatility. The molecule features a hydroxyl group at position 7, oxo groups at positions 5 and 8, and a cyano group at position 6, making it a unique member of the isoquinoline family.

The synthesis of 7-Hydroxy-5,8-Dioxo-5,8-Dihydroisoquinoline-6-Carbonitrile has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this compound with high enantioselectivity, which is crucial for its potential applications in drug development. The compound's structure is particularly intriguing due to the presence of a dihydroisoquinoline core, which is known to exhibit significant bioactivity in various biological systems.

Recent studies have highlighted the potential of 7-Hydroxy-5,8-Dioxo-5,8-Dihydroisoquinoline-6-Carbonitrile as a lead compound in the development of new therapeutic agents. For instance, research published in *Nature Communications* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

In terms of chemical properties, 7-Hydroxy-5,8-Dioxo-5,8-Dihydroisoquinoline-6-Carbonitrile is characterized by its high stability under physiological conditions and excellent solubility in organic solvents. These properties make it an ideal candidate for further pharmacokinetic studies. Furthermore, its cyano group at position 6 contributes to its ability to undergo various chemical transformations, enabling the creation of derivative compounds with enhanced bioactivity.

The structural uniqueness of this compound also makes it a valuable tool in medicinal chemistry for studying receptor-ligand interactions. Researchers have utilized computational methods such as molecular docking and dynamics simulations to investigate how this compound interacts with various biological targets. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications.

Looking ahead, the development of 7-Hydroxy-5,8-Dioxo-5,8-Dihydroisoquinoline-6-Carbonitrile as a drug candidate is expected to gain momentum with the advent of advanced drug delivery systems. Nanotechnology-based approaches are being explored to enhance its bioavailability and reduce potential side effects. Additionally, ongoing clinical trials are assessing its efficacy in treating chronic inflammatory diseases and cancer.

In conclusion, 7-Hydroxy-5,8-Dioxo-5,8-Dihydroisoquinoline-6-Carbonitrile (CAS No. 102072-81-1) represents a compelling example of how structural diversity in organic compounds can lead to innovative therapeutic solutions. With continued research and development efforts, this compound holds great promise for advancing modern medicine and improving human health.